Cas no 2228468-82-2 (5-(1-ethyl-1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(1-ethyl-1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2228468-82-2
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 5960127
• PubChem ID: 165842845
• Update Time: 2025-06-09

5-(1-ethyl-1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-ethyl-1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid
• EN300-1776779
• 2228468-82-2

• Inchi： 1S/C9H9N3O3/c1-2-12-4-3-10-8(12)7-6(9(13)14)5-11-15-7/h3-5H,2H2,1H3,(H,13,14)
• InChI Key： ORHKXRQOLQWQED-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)C1=NC=CN1CC

Computed Properties

• Exact Mass: 207.06439116g/mol
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 81.2Ų

Additional information on 5-(1-ethyl-1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid

Comprehensive Overview of 5-(1-ethyl-1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2228468-82-2)

The compound 5-(1-ethyl-1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2228468-82-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining an imidazole and oxazole ring, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for heterocyclic compounds like 5-(1-ethyl-1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid has surged, driven by their versatility in medicinal chemistry. This compound’s carboxylic acid functional group allows for further derivatization, enabling the synthesis of novel analogs with enhanced properties. Its CAS No. 2228468-82-2 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies. The growing interest in small molecule inhibitors and enzyme modulators has further highlighted its relevance in modern drug development pipelines.

One of the most searched questions related to this compound is: "What are the applications of 5-(1-ethyl-1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid in drug discovery?" The answer lies in its structural features, which mimic natural pharmacophores. Its imidazole-oxazole hybrid core is often found in molecules with antimicrobial, anti-inflammatory, and anticancer activities. For instance, similar structures have been explored as kinase inhibitors, a hot topic in oncology research. This aligns with the current trend of targeting protein-protein interactions and signal transduction pathways in disease treatment.

Another trending topic is the role of 5-(1-ethyl-1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid in green chemistry and sustainable synthesis. With increasing environmental concerns, researchers are investigating eco-friendly methods to produce such compounds. Techniques like microwave-assisted synthesis and catalysis are being optimized to reduce waste and energy consumption. This aligns with the broader industry shift toward green pharmaceuticals, a keyword frequently searched by environmentally conscious professionals.

The compound’s physicochemical properties, such as solubility and stability, are also under scrutiny. These factors are critical for formulation development, another area of high interest in the pharmaceutical sector. Questions like "How to improve the bioavailability of 5-(1-ethyl-1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid?" are common in academic forums. Solutions often involve prodrug strategies or nanocarrier systems, which are cutting-edge topics in drug delivery research.

In summary, 5-(1-ethyl-1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2228468-82-2) represents a versatile and valuable compound in modern science. Its applications span from medicinal chemistry to sustainable synthesis, addressing some of the most pressing challenges in these fields. As research progresses, this molecule is likely to play an even more significant role in advancing therapeutic innovations and environmentally friendly chemical processes.